Cas no 551964-49-9 (Carbamic acid, [(1R,3S)-3-formylcyclopentyl]-, 1,1-dimethylethyl ester (9CI))

• Product Name: Carbamic acid, [(1R,3S)-3-formylcyclopentyl]-, 1,1-dimethylethyl ester (9CI)
• CAS No: 551964-49-9
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 878649
• Update Time: 2026-04-29

Carbamic acid, [(1R,3S)-3-formylcyclopentyl]-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [(1R,3S)-3-formylcyclopentyl]-, 1,1-dimethylethyl ester (9CI)

Additional information on Carbamic acid, [(1R,3S)-3-formylcyclopentyl]-, 1,1-dimethylethyl ester (9CI)

Carbamic acid, [(1R,3S)-3-formylcyclopentyl]-, 1,1-dimethylethyl ester (9CI) and its Applications in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology. Among these, Carbamic acid, [(1R,3S)-3-formylcyclopentyl]-, 1,1-dimethylethyl ester (9CI), with the CAS number 551964-49-9, has emerged as a compound of significant interest due to its unique structural and functional properties. This compound belongs to a class of molecules that exhibit promising potential in various biochemical pathways and drug development processes.

The structural motif of Carbamic acid, [(1R,3S)-3-formylcyclopentyl]-, 1,1-dimethylethyl ester (9CI) consists of a cyclopentyl ring substituted with a formyl group at the 3-position and an esterified carbamic acid moiety at the 1-position. The presence of the chiral centers at the 1R and 3S configurations makes this compound an interesting candidate for studying stereoselective interactions in biological systems. The tert-butyl ester group enhances the stability of the compound while allowing for further functionalization via hydrolysis or enzymatic cleavage.

In recent years, there has been a growing interest in the development of chiral auxiliaries and catalysts for asymmetric synthesis. The stereochemistry of Carbamic acid, [(1R,3S)-3-formylcyclopentyl]-, 1,1-dimethylethyl ester (9CI) makes it a valuable intermediate in the synthesis of enantiomerically pure compounds. These enantiomerically pure compounds are crucial in pharmaceuticals where the biological activity is highly dependent on the stereochemical configuration of the molecule.

The formyl group in Carbamic acid, [(1R,3S)-3-formylcyclopentyl]-, 1,1-dimethylethyl ester (9CI) provides a site for further chemical modification through condensation reactions with nucleophiles such as amines or alcohols. This reactivity has been exploited in the synthesis of various heterocyclic compounds and peptidomimetics. Such derivatives have shown potential in inhibiting enzyme activity and modulating biological pathways.

One of the most exciting applications of this compound is in the field of protease inhibition. Proteases are enzymes that play critical roles in many biological processes, including inflammation and cancer progression. By designing molecules that specifically target these enzymes, researchers have developed novel therapeutic strategies. The chiral cyclopentyl ring in Carbamic acid, [(1R,3S)-3-formylcyclopentyl]-, 1,1-dimethylethyl ester (9CI) allows for precise tuning of interactions with protease active sites. This has led to the development of highly selective inhibitors that exhibit potent activity against specific proteases.

The pharmaceutical industry has also explored the use of this compound as a building block for more complex drug candidates. Its structural features make it an excellent starting point for generating libraries of diverse molecules for high-throughput screening. This approach has been successful in identifying lead compounds with therapeutic potential against various diseases.

Beyond its applications in drug discovery, Carbamic acid, [(1R,3S)-3-formylcyclopentyl]-, 1,1-dimethylethyl ester (9CI) has found utility in materials science. The ability to functionalize its structure allows researchers to create polymers with tailored properties. These polymers can be used in coatings that exhibit enhanced durability or adhesion properties.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic versatility. Advanced synthetic techniques such as asymmetric hydrogenation and transition-metal-catalyzed reactions have been employed to achieve high yields and enantioselectivity. These methods not only improve the efficiency of producing this compound but also provide insights into new synthetic strategies that can be applied to other complex molecules.

The growing body of research on chiral compounds like Carbamic acid, [(1R,3S)-3-formylcyclopentyl]-, 1,1-dimethylethyl ester (9CI) underscores their importance in modern chemical biology. As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact with these systems with high precision. This compound exemplifies how structural complexity can be leveraged to develop innovative solutions to complex biological challenges.